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Compound of Interest

Compound Name: DBCO-PEG3-NHS ester

Cat. No.: B15606567 Get Quote

Essential Safety and Handling Guide for DBCO-
PEG3-NHS Ester
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with DBCO-PEG3-NHS ester. Adherence to these

procedures is essential for ensuring laboratory safety and maintaining the integrity of the

product.

Personal Protective Equipment (PPE)
While DBCO-PEG3-NHS ester is not classified as a hazardous substance or mixture, standard

laboratory safety protocols should be strictly followed.[1] The recommended personal protective

equipment is detailed below.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles
Must have side-shields to

protect against splashes.[1]

Skin Protection Protective Gloves
Nitrile gloves are a suitable

choice for handling.[2]

Lab Coat/Clothing

An impervious lab coat or

clothing should be worn to

protect the skin.[1]

Respiratory Protection Respirator

A suitable respirator should be

used, especially when

handling the powder form, to

avoid inhalation of dust or

aerosols.[1][3]

Storage and Handling
Proper storage and handling are crucial to maintain the stability and reactivity of DBCO-PEG3-
NHS ester. As an NHS ester, this compound is sensitive to moisture.

Condition Specification

Storage Temperature (Powder)
-20°C for up to 3 years or 4°C for up to 2 years.

[1]

Storage Temperature (In Solvent)
-80°C for up to 6 months or -20°C for up to 1

month.[1][4]

Shipping Temperature
Ambient temperature is acceptable for less than

2 weeks.[1]

Handling Environment

Keep the container tightly sealed in a cool, well-

ventilated area, away from direct sunlight and

sources of ignition.[1]
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1. Preparation:

Before use, allow the vial of DBCO-PEG3-NHS ester to come to room temperature to

prevent moisture condensation.[5]

Work in a well-ventilated area, preferably a chemical fume hood, to prevent inhalation of any

dust or aerosols.[1]

Ensure a safety shower and eye wash station are readily accessible.[1][3]

2. Donning PPE:

Wear safety goggles with side shields.[1]

Put on protective nitrile gloves.[2]

Wear an impervious lab coat.[1]

If not working in a fume hood, use a suitable respirator.[1]

3. Reagent Handling:

Avoid contact with eyes and skin.[1]

Prevent the formation of dust and aerosols.[1]

If the substance is spilled, use an absorbent material like diatomite to contain it.[1][3]

4. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water, removing contact lenses if present.

Seek medical attention.[1]

Skin Contact: Rinse the affected skin area thoroughly with water. Remove contaminated

clothing.[1]

Inhalation: Move to an area with fresh air. If breathing is difficult, provide respiratory support.

[1]
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Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek medical attention.[1]

Disposal Plan
Proper disposal of DBCO-PEG3-NHS ester and any contaminated materials is crucial to

prevent environmental contamination.

1. Waste Segregation:

Solid Waste: Collect unused or expired solid DBCO-PEG3-NHS ester in a clearly labeled

and sealed container.

Liquid Waste: If the compound is in a solvent, collect it in a designated organic solvent waste

container. Do not mix with aqueous waste.[6]

Contaminated Labware: Dispose of items such as pipette tips, tubes, and weighing paper

that have been in direct contact with the chemical in a designated solid chemical waste

container.[6]

2. Spill Cleanup:

In case of a spill, absorb the solution with a finely-powdered, liquid-binding material (e.g.,

diatomite).[1][3]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1][3]

3. Final Disposal:

Dispose of all waste materials in accordance with federal, state, and local regulations.[7][8] It

is recommended to use a licensed chemical waste disposal service.[6]

Prevent the product from entering drains or water courses.[1][3][8]
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Workflow for Handling DBCO-PEG3-NHS Ester

Preparation Donning PPE

Handling

Disposal

Equilibrate vial to room temperature

Work in a fume hood

Ensure access to safety shower and eyewash

Use respirator if needed

Wear safety goggles

Wear nitrile gloves

Wear lab coat

Avoid skin/eye contact

Prevent dust/aerosol formation

Handle spills with absorbent material

Segregate solid and liquid waste

Dispose of contaminated labware

Use licensed disposal service
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Caption: A workflow diagram illustrating the key steps for safely handling DBCO-PEG3-NHS
ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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